Cas no 93857-98-8 (2-Propenoic acid,2-methyl-, hentriacontyl ester)

2-Propenoic acid,2-methyl-, hentriacontyl ester structure
93857-98-8 structure
Product Name:2-Propenoic acid,2-methyl-, hentriacontyl ester
CAS No:93857-98-8
MF:C35H68O2
MW:520.91323184967
CID:813131
PubChem ID:3022692
Update Time:2025-04-19

2-Propenoic acid,2-methyl-, hentriacontyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, hentriacontyl ester
    • hentriacontyl 2-methylprop-2-enoate
    • hentriacontyl methacrylate
    • NS00039699
    • EINECS 299-233-0
    • DTXSID30239801
    • 93857-98-8
    • Inchi: 1S/C35H68O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33-37-35(36)34(2)3/h2,4-33H2,1,3H3
    • InChI Key: PPSTTZGMGSDVKO-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 520.521931
  • Monoisotopic Mass: 520.521931
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 37
  • Rotatable Bond Count: 32
  • Complexity: 470
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 17.5
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Density: 0.861
  • Boiling Point: 577.5°Cat760mmHg
  • Flash Point: 276.2°C
  • Refractive Index: 1.459
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.